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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Product ID: C29H27N2O10P Common Name: MAP (Meropenem Enol Phosphate);

-methyl vinyl phosphate IUPAC Name: (4-Nitrophenyl)methyl (4R,5R,6S)-3-
[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-
ene-2-carboxylate Application: Critical intermediate in the synthesis of Carbapenem antibiotics
(Meropenem).[1]

Diagnostic Hub: Define Your Challenge
Before proceeding, confirm your specific operational context. This molecule is a high-value

intermediate where "stereoselectivity" typically refers to the preservation of the C4-

-methyl configuration during the enol phosphorylation step or the subsequent substitution
reaction.
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Symptom / Observation Probable Root Cause Recommended Module

Loss of C4-

purity (Appearance of

-methyl isomer)

Base-catalyzed epimerization

at C4 due to high temperature

or pKa mismatch.

[Module A]

Low Yield of Enol Phosphate

Incomplete phosphorylation or

hydrolysis of the reactive enol

ester.

[Module B]

Formation of Ring-Open

Impurities

-lactam ring cleavage caused

by nucleophilic attack on the

carbonyl.

[Module C]

Technical Deep Dive: The Stereoselectivity
Mechanism
The C4-Epimerization Pathway
The core challenge with C29H27N2O10P is not creating a new stereocenter, but retaining the

thermodynamically unstable

-methyl configuration established in the precursor.

The Mechanism: The proton at C4 is acidic due to its position

to the carbonyl (in the keto-form precursor) or the vinyl system (in MAP). Strong bases or
elevated temperatures promote the formation of a transient planar enolate/enol, allowing the
methyl group to re-equilibrate to the thermodynamically favored

-orientation (trans to the C3-substituent).

The Goal: You must operate under Kinetic Control to trap the enol phosphate without

allowing C4-epimerization.

Visualization: Stereochemical Failure Modes
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The following diagram illustrates the critical pathways where stereoselectivity is lost during the

synthesis or use of MAP.
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Figure 1: Reaction pathway showing the direct synthesis of MAP and the competing

epimerization pathway (red) that degrades stereochemical purity.[2]

Troubleshooting Guide (FAQ)
Q1: My HPLC shows an increase in the C4- epimer
during the phosphorylation reaction. How do I stop this?
Answer: The C4-

epimer forms when the reaction temperature is too high or the base is too strong/concentrated.

Solution 1 (Temperature): Ensure the reaction is maintained strictly between -40°C and

-20°C. The rate of phosphorylation (trapping) must exceed the rate of proton exchange at

C4.

Solution 2 (Base Selection): Switch to Diisopropylethylamine (DIPEA). Avoid stronger bases

like DBU or inorganic hydroxides, which rapidly deprotonate C4.

Solution 3 (Addition Order): Add the base slowly to the mixture of the Keto-ester and

Diphenyl Chlorophosphate (DPCP). Do not premix the base and the Keto-ester without the

phosphorylating agent present.
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Q2: Can I use DMAP (4-Dimethylaminopyridine) to
accelerate the reaction?
Answer: Use with extreme caution. While DMAP catalyzes the phosphorylation, it is also a

nucleophilic base that can attack the

-lactam ring or promote epimerization.

Recommendation: If required, use catalytic quantities (<5 mol%) only. If conversion is slow, it

is safer to increase the equivalents of DPCP rather than the nucleophilic catalyst.

Q3: The stereoselectivity is good, but the isolated yield
is low due to hydrolysis.
Answer: C29H27N2O10P is an enol phosphate, which is sensitive to moisture, particularly

under acidic conditions during workup.

Protocol Adjustment: Quench the reaction with a buffered solution (e.g., Phosphate buffer pH

7.0) rather than water or dilute acid. Perform the extraction rapidly at cold temperatures (0°C

to 5°C). Ensure solvents (Acetonitrile/DCM) are anhydrous (<0.05% water) prior to reaction.

Optimized Protocol: High-Fidelity Synthesis of MAP
This protocol is designed to maximize the Diastereomeric Excess (de) of the C4-

isomer.

Reagents:

Precursor: (4-Nitrobenzyl) (4R,5S,6S)-3-keto-4-methyl-azetidinone derivative (1.0 eq)

Diphenyl Chlorophosphate (DPCP): 1.1 – 1.2 eq[3]

Base: DIPEA (Diisopropylethylamine): 1.2 – 1.3 eq

Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)

Step-by-Step Methodology:
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Preparation: Dissolve the Precursor and DPCP in anhydrous MeCN under a Nitrogen

atmosphere.

Cryogenic Cooling: Cool the solution to -35°C. Allow the internal temperature to stabilize

(critical for stereocontrol).

Controlled Addition: Add DIPEA dropwise over 30–60 minutes.

Why? Slow addition prevents localized "hotspots" of high basicity that trigger C4-

epimerization.

Monitor: Ensure internal temperature does not rise above -30°C.

Reaction: Stir at -30°C for 2–4 hours. Monitor by HPLC for the disappearance of the Keto-

ester.

Checkpoint: If C4-

impurity > 1.0%, lower temperature to -45°C for the next batch.

Quench: Pour the cold reaction mixture into a vigorously stirred mixture of Ethyl Acetate and

dilute Sodium Bicarbonate (5% aq) at 0°C.

Isolation: Separate phases immediately. Wash organic layer with cold brine. Dry over

. Concentrate under reduced pressure at <30°C (heat sensitive).

Data Specification for Quality Control:

Parameter Specification Method

Purity (HPLC) > 98.0%
C18 Column, MeCN/H2O

Gradient

Stereoisomer Content
C4-

isomer < 1.5%
Chiral HPLC or H-NMR

Water Content < 0.1%
Karl Fischer (Critical for

stability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Stereochemical Control for
C29H27N2O10P (MAP)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2462356/docs#technical-support-center-
stereochemical-control-for-c29h27n2o10p-map]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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